5-ethyl-N-pyridin-3-ylfuran-2-carboxamide

• IUPAC Name: 5-ethyl-N-pyridin-3-ylfuran-2-carboxamide
• InChI: InChI=1S/C12H12N2O2/c1-2-10-5-6-11(16-10)12(15)14-9-4-3-7-13-8-9/h3-8H,2H2,1H3,(H,14,15)
• InChI Key: HXUQLTRWOSXDQR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(O1)C(=O)NC2=CN=CC=C2
• Molecular Formula: C12H12N2O2
• Molecular Weight: 216.24 g/mol

Description

5-ethyl-N-pyridin-3-ylfuran-2-carboxamide, commonly known as EPYC, is a chemical compound with potential applications in scientific research. Its unique structure and properties make it a promising candidate for various biochemical and physiological studies.

Mechanism of Action

EPYC is believed to exert its effects by binding to specific sites on ion channels, causing a conformational change that alters their activity. This results in changes in the electrical properties of cells, which can have various physiological effects depending on the cell type and context.
Biochemical and physiological effects:
EPYC has been shown to have various biochemical and physiological effects, depending on the cell type and concentration used. It has been found to modulate the activity of voltage-gated sodium and potassium channels, which are crucial for action potential generation and propagation in neurons. EPYC has also been shown to affect calcium signaling, which is important for various cellular processes such as muscle contraction and neurotransmitter release. In addition, EPYC has been found to inhibit the growth of cancer cells, possibly through its effects on ion channels.

Advantages and Limitations for Lab Experiments

EPYC has several advantages as a research tool, including its unique structure and properties, its specificity for certain ion channels, and its potential as a therapeutic agent. However, there are also some limitations to its use in lab experiments, such as its relatively low solubility in aqueous solutions and the need for specialized equipment to study ion channels.

Future Directions

There are several future directions for research on EPYC, including further studies on its mechanism of action, its effects on different types of ion channels, and its potential as a therapeutic agent for various diseases. EPYC could also be used as a tool to study the role of ion channels in various physiological processes, such as muscle contraction and neurotransmitter release. In addition, further optimization of the synthesis method and characterization of EPYC could lead to the development of more potent and selective analogs with potential clinical applications.

Synthesis Methods

EPYC can be synthesized through a multi-step process involving the reaction of pyridine-3-carboxylic acid with furan-2-carboxylic acid, followed by esterification and amidation. The final product is obtained after purification and characterization through various analytical techniques such as NMR and mass spectrometry.

Scientific Research Applications

EPYC has been shown to have potential applications in various scientific research fields such as neuroscience, cancer biology, and drug discovery. It can be used as a tool to study the function and regulation of ion channels, which play a crucial role in the transmission of electrical signals in the nervous system. EPYC has also been found to inhibit the growth of cancer cells, making it a potential candidate for developing anti-cancer drugs.